Cas no 680613-20-1 (Phenol, 4-[1-(phenylmethyl)-6-(trifluoromethyl)-1H-indazol-3-yl]-)

• Product Name: Phenol, 4-[1-(phenylmethyl)-6-(trifluoromethyl)-1H-indazol-3-yl]-
• CAS No: 680613-20-1
• MF: C₂₁H₁₅F₃N₂O
• MW: 368.351815462112
• CID: 393746
• PubChem ID: 135436632
• Update Time: 2025-04-19

Phenol, 4-[1-(phenylmethyl)-6-(trifluoromethyl)-1H-indazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[1-(phenylmethyl)-6-(trifluoromethyl)-1H-indazol-3-yl]-
• 4-[1-benzyl-6-(trifluoromethyl)-2H-indazol-3-ylidene]cyclohexa-2,5-dien-1-one
• CHEMBL223921
• 680613-20-1
• SCHEMBL4028897
• OIBSPBUHLXVABR-UHFFFAOYSA-N
• DTXSID90458915

• Inchi： 1S/C21H15F3N2O/c22-21(23,24)16-8-11-18-19(12-16)26(13-14-4-2-1-3-5-14)25-20(18)15-6-9-17(27)10-7-15/h1-12,27H,13H2
• InChI Key： OIBSPBUHLXVABR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C(C3C=CC(=CC=3)O)=NN(CC3C=CC=CC=3)C=2C=1)(F)F

Computed Properties

• Exact Mass: 368.11375
• Monoisotopic Mass: 368.11364759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05